N'-{1-[(4-chlorophenyl)acetyl]azepan-3-yl}-N,N-dimethylsulfamide

• IUPAC Name: 1-[2-(4-chlorophenyl)acetyl]-3-(dimethylsulfamoylamino)azepane
• InChI: InChI=1S/C16H24ClN3O3S/c1-19(2)24(22,23)18-15-5-3-4-10-20(12-15)16(21)11-13-6-8-14(17)9-7-13/h6-9,15,18H,3-5,10-12H2,1-2H3
• InChI Key: RBFHBWYCDWXCDY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1CCCCN(C1)C(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H24ClN3O3S
• Molecular Weight: 373.9 g/mol

Description

N-{1-[(4-chlorophenyl)acetyl]azepan-3-yl}-N,N-dimethylsulfamide, commonly known as CAPSO, is a sulfonamide derivative that is widely used in scientific research. CAPSO is a zwitterionic buffer that has a pKa of 9.8 and is commonly used in biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of CAPSO is not fully understood. It is believed that CAPSO acts as a zwitterionic buffer, which means it can both accept and donate protons. This property allows CAPSO to maintain the pH of solutions in the physiological range.
Biochemical and Physiological Effects:
CAPSO has been shown to have minimal effects on enzyme activity, protein stability, and cell viability. It is also non-toxic to cells and has minimal effects on the function of biological membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of CAPSO is its ability to maintain the pH of solutions in the physiological range. This property makes it ideal for use in experiments that require a stable pH environment. CAPSO is also relatively inexpensive and readily available.
One of the limitations of CAPSO is its relatively low solubility in water. This can make it difficult to prepare solutions at high concentrations. CAPSO is also not suitable for experiments that require a pH below 7.0.

Future Directions

There are several future directions for the use of CAPSO in scientific research. One area of interest is the use of CAPSO as a buffer in the development of new drugs. CAPSO has been shown to have minimal effects on enzyme activity and protein stability, which makes it a promising buffer for use in drug development.
Another area of interest is the use of CAPSO in the development of new diagnostic tools. CAPSO has been shown to be non-toxic to cells and has minimal effects on the function of biological membranes, which makes it a promising buffer for use in diagnostic assays.
Finally, there is potential for the use of CAPSO in the development of new materials. CAPSO's ability to stabilize proteins and enzymes could be useful in the development of new materials with biological applications.
Conclusion:
CAPSO is a sulfonamide derivative that is widely used as a buffer in biochemical and physiological experiments. It is a zwitterionic buffer that has a pKa of 9.8 and is commonly used to maintain the pH of solutions in the physiological range. CAPSO has minimal effects on enzyme activity, protein stability, and cell viability, which makes it a promising buffer for use in drug development, diagnostic assays, and the development of new materials.

Synthesis Methods

CAPSO can be synthesized by reacting 3-aminopropylsulfonamide with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane and the resulting product is purified by column chromatography.

Scientific Research Applications

CAPSO is commonly used as a buffer in biochemical and physiological experiments. It is used to maintain the pH of solutions in the physiological range and to minimize changes in pH caused by the addition of acids or bases. CAPSO is also used to stabilize proteins and enzymes, and to prevent denaturation.